N-(3-fluoro-4-methylphenyl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide

• IUPAC Name: N-(3-fluoro-4-methylphenyl)-6-(oxolan-3-yloxy)pyridine-3-carboxamide
• InChI: InChI=1S/C17H17FN2O3/c1-11-2-4-13(8-15(11)18)20-17(21)12-3-5-16(19-9-12)23-14-6-7-22-10-14/h2-5,8-9,14H,6-7,10H2,1H3,(H,20,21)
• InChI Key: AQZUOYDGRRPHTE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=CN=C(C=C2)OC3CCOC3)F
• Molecular Formula: C17H17FN2O3
• Molecular Weight: 316.33 g/mol

Description

N-(3-fluoro-4-methylphenyl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide, also known as THF-FMPh-NAM, is a novel compound that has gained attention for its potential application in scientific research. This compound has been synthesized using a specific method and has shown promising results in various studies.

Scientific Research Applications

Nicotinamide and Neurocognitive Function

Nicotinamide, a form of vitamin B3, plays a critical role in cellular energy production and DNA repair. Research indicates potential benefits in enhancing neurocognitive function, highlighting its importance in dietary and supplemental intake for preventing or treating conditions such as Alzheimer's disease, Parkinson's disease, and age-related cognitive decline. The safety profile of nicotinamide at therapeutic doses suggests its utility for long-term treatment, subject to further research confirming its efficacy in human trials (Rennie et al., 2015).

Nicotinamide N-Methyltransferase in Cancer

Nicotinamide N-methyltransferase (NNMT) overexpression in various cancers, including urologic and gastrointestinal neoplasms, suggests its potential as a biomarker for diagnosis and prognosis. NNMT's involvement in cancer progression, metastasis, and resistance to therapy highlights its importance as a target for anticancer strategies. This opens avenues for using nicotinamide derivatives in therapeutic contexts, aiming at modulating NNMT activity as part of cancer treatment (Campagna et al., 2021), (Pozzi et al., 2022).

Nicotinamide in Metabolic Regulation and Oxidative Stress

Nicotinamide plays a significant role in metabolic processes, influencing cellular energy balance, redox reactions, and insulin sensitivity. Its involvement in regulating oxidative stress and metabolism underscores the potential therapeutic applications in metabolic disorders, obesity, and diabetes. The interplay between nicotinamide metabolism and cellular health points to the importance of understanding and potentially manipulating these pathways for therapeutic benefits (Hwang & Song, 2020).